Cas no 1214386-97-6 (Ethyl 3-bromo-4-(trifluoromethyl)benzoate)

Ethyl 3-bromo-4-(trifluoromethyl)benzoate structure
1214386-97-6 structure
Product Name:Ethyl 3-bromo-4-(trifluoromethyl)benzoate
CAS No:1214386-97-6
MF:C10H8BrF3O2
MW:297.068532943726
MDL:MFCD14698179
CID:1038724
PubChem ID:46311284
Update Time:2025-04-20

Ethyl 3-bromo-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-4-(trifluoromethyl)benzoate
    • ETHYL 3-BROMO-4-TRIFLUOROMETHYLBENZOATE
    • CL9020
    • 3890AA
    • AK100308
    • AX8241263
    • ST24024893
    • Benzoic acid, 3-bromo-4-(trifluoromethyl)-, ethyl ester
    • DB-254693
    • DTXSID80673256
    • DS-3504
    • Ethyl3-bromo-4-(trifluoromethyl)benzoate
    • MFCD14698179
    • A891688
    • 1214386-97-6
    • CS-0151791
    • AKOS016002379
    • MDL： MFCD14698179
    • Inchi： 1S/C10H8BrF3O2/c1-2-16-9(15)6-3-4-7(8(11)5-6)10(12,13)14/h3-5H,2H2,1H3
    • InChI Key： WFSHWYNATMAQHP-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)OCC)C=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 295.96598g/mol
  • Monoisotopic Mass: 295.96598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.7

Ethyl 3-bromo-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SX939-5g
Ethyl 3-bromo-4-(trifluoromethyl)benzoate
 1214386-97-6 95+%
5g
 1100CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SX939-250mg
Ethyl 3-bromo-4-(trifluoromethyl)benzoate
 1214386-97-6 95+%
250mg
 124CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SX939-1g
Ethyl 3-bromo-4-(trifluoromethyl)benzoate
 1214386-97-6 95+%
1g
 344.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SX939-200mg
Ethyl 3-bromo-4-(trifluoromethyl)benzoate
 1214386-97-6 95+%
200mg
 111.0CNY 2021-07-10
TRC
E901073-50mg
Ethyl 3-Bromo-4-(trifluoromethyl)benzoate
 1214386-97-6
50mg
 $ 50.00 2022-06-05
TRC
E901073-100mg
Ethyl 3-Bromo-4-(trifluoromethyl)benzoate
 1214386-97-6
100mg
 $ 70.00 2022-06-05
TRC
E901073-500mg
Ethyl 3-Bromo-4-(trifluoromethyl)benzoate
 1214386-97-6
500mg
 $ 250.00 2022-06-05
abcr
AB448261-1 g
Ethyl 3-bromo-4-trifluoromethylbenzoate; .
 1214386-97-6
1g
 €143.40 2023-04-22
abcr
AB448261-5 g
Ethyl 3-bromo-4-trifluoromethylbenzoate; .
 1214386-97-6
5g
 €329.10 2023-04-22
abcr
AB448261-25 g
Ethyl 3-bromo-4-trifluoromethylbenzoate
 1214386-97-6
25g
 €876.60 2022-08-31

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